Cas no 1795190-11-2 (1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine)

• Product Name: 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine
• CAS No: 1795190-11-2
• MF: C₂₃H₂₀FNO₅S
• MW: 441.472008705139
• CID: 5368174
• Update Time: 2025-05-30

1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(4-fluorobenzoyl)phenyl][3-[(2-furanylmethyl)sulfonyl]-1-pyrrolidinyl]-
• 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

• Inchi： 1S/C23H20FNO5S/c24-17-9-7-16(8-10-17)22(26)20-5-1-2-6-21(20)23(27)25-12-11-19(14-25)31(28,29)15-18-4-3-13-30-18/h1-10,13,19H,11-12,14-15H2
• InChI Key： CKITYVWEFCNLHT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C(=O)C1=CC=C(F)C=C1)(N1CCC(S(CC2=CC=CO2)(=O)=O)C1)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 707.5±60.0 °C(Predicted)
• pka: -4.25±0.40(Predicted)

Additional information on 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

Comprehensive Analysis of 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS No. 1795190-11-2)

The compound 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS No. 1795190-11-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core modified with 4-fluorobenzoyl and furan-2-ylmethanesulfonyl groups, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and personalized therapies. The 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine compound aligns with this trend, as its structural complexity allows for selective interactions with biological targets. This specificity is crucial for minimizing off-target effects, a key concern in modern drug development. Additionally, the presence of the fluorobenzoyl moiety enhances its metabolic stability, a feature highly valued in pharmacokinetic optimization.

The synthesis of 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine involves multi-step organic reactions, including acylations and sulfonylation, which require precise control of reaction conditions. Chemists often employ advanced techniques such as HPLC purification and NMR characterization to ensure the compound's purity and structural integrity. These rigorous quality control measures are essential for reproducible results in both in vitro and in vivo studies, addressing the growing emphasis on data reliability in scientific research.

From a commercial perspective, 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 1795190-11-2 serves as a unique identifier, facilitating seamless procurement for research institutions and industrial labs. Given the compound's niche applications, suppliers often provide detailed technical data sheets, including solubility profiles, storage recommendations, and safety guidelines, to support end-users in their experimental workflows.

The growing interest in targeted therapies and enzyme modulation has positioned 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine as a promising candidate for further investigation. Its potential to interact with protein kinases or G-protein-coupled receptors (GPCRs) could unlock new avenues for treating conditions such as inflammatory disorders or metabolic diseases. As the scientific community continues to explore its mechanisms of action, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

In conclusion, 1-[2-(4-fluorobenzoyl)benzoyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS No. 1795190-11-2) represents a fascinating intersection of chemistry and biology. Its intricate design and potential applications underscore the importance of innovative chemical entities in advancing medical science. For researchers seeking to explore its properties further, collaboration with synthetic chemists and computational modelers may provide deeper insights into its therapeutic potential.